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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylbutanoyl chloride, a versatile acyl chloride, serves as a crucial building block in organic
synthesis, particularly in the pharmaceutical and agrochemical industries. Its reactivity,
stemming from the acyl chloride functional group, allows for the facile introduction of the 2-
methylbutanoyl moiety into a wide range of molecules. This technical guide provides an in-
depth overview of the commercial availability of 2-methylbutanoyl chloride, its key chemical
properties, and detailed protocols for its application in the synthesis of amides and esters.

Commercial Availability

A variety of chemical suppliers offer 2-methylbutanoyl! chloride, typically as a racemic mixture or
as its individual (S)- and (R)-enantiomers. The purity and available quantities vary by supplier,
catering to both small-scale research and larger-scale manufacturing needs. Below is a
summary of prominent commercial suppliers and their product offerings.

Table 1: Commercial Suppliers of 2-Methylbutanoyl
Chloride (Racemic, CAS: 57526-28-0)
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Supplier Purity Available Quantities
Sigma-Aldrich 97% 5g, 25¢g

Thermo Scientific (Alfa Aesar) 99% 10g, 50g, 100g

AK Scientific >95% 19, 5g, 25g, 100g

Matrix Fine Chemicals Inquire for details Small and large quantities
Oakwood Chemical Inquire for details Gram to kilogram scale
ChemBK 97% Inquire for details

Table 2: Commercial Suppliers of (S)-2-Methylbutanoyl

Supplier Purity Available Quantities
CymitQuimica Inquire for details Gram scale
BLD Pharm >98% 19, 59, 25¢g

Dayang Chem (Hangzhou)

98% 1kg, 25k
Co., Ltd. g g

Table 3: Commercial Suppliers of (R)-2-Methylbutanoyl
Chloride (CAS: 101400-29-7)

Supplier Purity Available Quantities

Chemspace >90% 2.5g

Physicochemical Properties

2-Methylbutanoyl chloride is a colorless to pale yellow liquid with a pungent odor. It is highly
reactive and moisture-sensitive, readily hydrolyzing in the presence of water to form 2-
methylbutanoic acid and hydrochloric acid. It is soluble in common aprotic organic solvents
such as dichloromethane, tetrahydrofuran, and toluene.
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Table 4: Key Physicochemical Data for 2-Methylbutanoyl

Chloride
Property Value
Molecular Formula CsHoCIO
Molecular Weight 120.58 g/mol
Boiling Point 117-121 °C
Density ~0.972 g/mL at 25 °C
Refractive Index ~1.418 at 20 °C

Experimental Protocols

The high reactivity of the acyl chloride functional group makes 2-methylbutanoyl! chloride an
excellent reagent for acylation reactions, particularly for the synthesis of amides and esters.

Synthesis of N-Substituted Amides

The reaction of 2-methylbutanoyl chloride with primary or secondary amines is a robust method
for the formation of amide bonds, often proceeding under mild conditions with high yields. A
general procedure, commonly known as the Schotten-Baumann reaction, is provided below.

General Protocol for Amide Synthesis:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and under an inert
atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 equivalent) in an anhydrous
aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

o Addition of Base: Add a non-nucleophilic base (1.1-1.5 equivalents), such as triethylamine or
pyridine, to the solution to act as a scavenger for the HCI byproduct.

o Addition of Acyl Chloride: Cool the reaction mixture to 0 °C in an ice bath. Slowly add 2-
methylbutanoyl chloride (1.0-1.2 equivalents) dropwise to the stirred solution.

¢ Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-12 hours.
The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid
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chromatography-mass spectrometry (LC-MS).

o Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution
of ammonium chloride. Extract the aqueous layer with an appropriate organic solvent (e.g.,
DCM or ethyl acetate).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can
be purified by column chromatography on silica gel or by recrystallization.

Synthesis of 2-Methylbutanoate Esters

2-Methylbutanoyl chloride reacts readily with alcohols and phenols to form the corresponding
esters. The reaction is typically carried out in the presence of a base to neutralize the HCI
generated.

General Protocol for Ester Synthesis:

e Reaction Setup: In a round-bottom flask under an inert atmosphere, dissolve the alcohol or
phenol (1.0 equivalent) in an anhydrous aprotic solvent (e.g., DCM, THF, or diethyl ether).

» Addition of Base: Add a suitable base (1.1-1.5 equivalents), such as triethylamine or
pyridine.

» Addition of Acyl Chloride: Cool the mixture to 0 °C. Add 2-methylbutanoyl chloride (1.0-1.2
equivalents) dropwise to the stirred solution.

» Reaction Monitoring: Allow the reaction to warm to room temperature and stir until the
starting alcohol/phenol is consumed, as monitored by TLC.

o Work-up: Quench the reaction with water. Separate the organic layer and wash sequentially
with a dilute acid solution (e.g., 1 M HCI) to remove excess base, followed by a saturated
agueous solution of sodium bicarbonate, and finally with brine.

 Purification: Dry the organic layer over an anhydrous drying agent, filter, and remove the
solvent in vacuo. The resulting crude ester can be purified by distillation or column
chromatography.
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Applications in Synthesis

2-Methylbutanoyl chloride is a valuable reagent in the synthesis of various biologically active
molecules. A notable example is its use in the synthesis of insect pheromones. For instance, N-
(2'S)-methylbutanoyl-2-methylbutylamide, the sex pheromone of the sugarcane rhizome borer
(Migdolus fryanus), can be synthesized using (S)-2-methylbutanoyl chloride or its
corresponding carboxylic acid.[1]

Visualizations

As 2-methylbutanoyl chloride is a synthetic building block and not known to be directly involved
in biological signaling pathways, the following diagrams illustrate typical experimental
workflows for its use in chemical synthesis.
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Caption: Experimental workflow for the synthesis of N-substituted amides.
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Caption: Experimental workflow for the synthesis of 2-methylbutanoate esters.

Safety Information

2-Methylbutanoyl chloride is a corrosive and flammable substance. It reacts violently with water
and should be handled with appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat, in a well-ventilated fume hood. For detailed safety information,
always consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2-Methylbutanoyl chloride is a readily available and highly useful reagent for the synthesis of
amides and esters, finding significant application in the development of new pharmaceuticals
and agrochemicals. The straightforward reaction protocols and the commercial availability of its
racemic and enantiomerically pure forms make it an attractive building block for a wide range of
synthetic endeavors. Researchers and drug development professionals can leverage the
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information provided in this guide to effectively source and utilize this versatile chemical
intermediate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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